3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95%

• IUPAC Name: 3-methyl-4-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C18H14O2/c1-12-10-16(18(19)20)8-9-17(12)15-7-6-13-4-2-3-5-14(13)11-15/h2-11H,1H3,(H,19,20)
• InChI Key: JZJLMNCZURCYMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H14O2
• DSSTOX Substance ID: DTXSID30690413
• Molecular Weight: 262.3 g/mol
• CAS RN: 1261911-24-3

Description

3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% (3-MNB), is a synthetic aromatic compound that is widely used in scientific research applications due to its unique properties. 3-MNB is a white, crystalline solid that is soluble in organic solvents and has a molecular weight of 202.24 g/mol. It is a useful compound for many research applications, such as drug development and drug delivery, as it is stable and has a low toxicity profile.

Scientific Research Applications

3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% has been used in a variety of scientific research applications, including drug development and drug delivery. It has been used to study the effects of various drugs on the body, and to develop new drug delivery systems. It has also been used in research on the biochemistry and physiology of various organisms, as well as in the development of new materials and products.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% is not fully understood. However, it is believed that it acts as a substrate for various enzymes, and may be involved in the regulation of gene expression. It has also been suggested that it may act as a modulator of cell signaling pathways.
Biochemical and Physiological Effects
3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been found to have anti-cancer properties, and to be an effective inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

The use of 3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% in laboratory experiments offers several advantages. It is a relatively inexpensive compound and is widely available. It is also relatively stable and has a low toxicity profile. However, it can be difficult to obtain a high purity sample, and its solubility in water is low.

Future Directions

The use of 3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% in scientific research is expected to continue to grow, as it is a versatile compound with a wide range of applications. Future research may focus on the development of new drug delivery systems, as well as on the biochemical and physiological effects of 3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% in various organisms. Additionally, research may also be conducted to better understand the mechanism of action of 3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% and its potential therapeutic applications. Further research may also focus on the development of new materials and products based on 3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95%.

Synthesis Methods

3-Methyl-4-(naphthalen-2-yl)benzoic acid, 95% can be synthesized by several different methods, including the reaction of 4-naphthol and 3-methylbenzoic acid in the presence of sulfuric acid. This reaction has been found to be highly efficient and to yield a high purity product. Other methods of synthesis include the reaction of 4-naphthol and 3-methylbenzoic acid in the presence of a strong base, such as sodium hydroxide or potassium hydroxide, and the reaction of 3-methylbenzoic acid and 4-naphthol in the presence of a catalytic amount of bromine.